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Compound of Interest

Compound Name: Ceralasertib

Cat. No.: B560106 Get Quote

Essential Safety and Logistical Information for the Prudent Handling of the Investigational ATR

Kinase Inhibitor, Ceralasertib.

This document provides crucial guidance for researchers, scientists, and drug development

professionals on the appropriate personal protective equipment (PPE), handling procedures,

and disposal methods for Ceralasertib (AZD6738). As an orally active and potent inhibitor of

ATR kinase, Ceralasertib requires careful management in a laboratory setting to ensure

personnel safety and prevent environmental contamination.[1][2][3] While a Material Safety

Data Sheet (MSDS) may classify Ceralasertib as not a hazardous substance or mixture, a

precautionary approach is paramount when handling any investigational compound with potent

biological activity.[1]

Recommended Personal Protective Equipment
(PPE)
The selection of appropriate PPE is the first line of defense against potential exposure to

Ceralasertib. A comprehensive suite of PPE should be worn at all times when handling this

compound, particularly when there is a risk of generating dust or aerosols.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles

Should be worn with side-

shields to protect against

splashes.

Hand Protection Protective Gloves

Nitrile gloves are

recommended due to their

chemical resistance. For

extended contact or when

handling concentrated

solutions, consider double-

gloving.[4]

Body Protection Impervious Clothing

A lab coat or gown made of a

low-permeability fabric should

be worn to protect the skin.

Respiratory Protection Suitable Respirator

For weighing and handling of

the solid compound where

dust may be generated, a

NIOSH-approved N95

respirator is recommended. In

situations with a higher

potential for aerosolization or

for spills, a Powered Air-

Purifying Respirator (PAPR)

offers a higher level of

protection.[5]

Ceralasertib: Physical and Chemical Properties
A summary of the key physical and chemical properties of Ceralasertib is provided below for

easy reference.
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Property Value

Molecular Formula C₂₀H₂₄N₆O₂S

Molecular Weight 412.51 g/mol

Appearance Solid

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]

Standard Operating Procedure for Handling
Ceralasertib
Adherence to a strict operational workflow is critical for the safe handling of Ceralasertib. The

following diagram outlines the recommended step-by-step procedure.

Preparation Handling Cleanup & Disposal

Designate Handling Area Don Appropriate PPE
1.

Weigh Solid Compound in Ventilated Enclosure2. Dissolve in Appropriate Solvent
3.

Decontaminate Work Surfaces4. Doff PPE Correctly
5.

Dispose of Waste as Hazardous
6.

Click to download full resolution via product page

Caption: Standard operating procedure for handling Ceralasertib.

Recommended Personal Protective Equipment
Ensemble
The following diagram illustrates the essential PPE for handling Ceralasertib.
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Personal Protective Equipment (PPE) for Ceralasertib

Researcher

Safety Goggles
(with side-shields) N95 Respirator or PAPR Nitrile Gloves

(double-gloved recommended) Impervious Lab Coat

Click to download full resolution via product page

Caption: Recommended PPE for handling Ceralasertib.

Disposal Plan for Ceralasertib Waste
All materials contaminated with Ceralasertib, including unused compound, solutions, and

disposable PPE, should be treated as hazardous waste.

Operational Plan for Disposal:

Segregation: All Ceralasertib waste must be segregated from general laboratory waste.

Containerization:

Solid Waste: Collect in a clearly labeled, sealed container designated for hazardous

chemical waste.

Liquid Waste: Collect in a compatible, sealed, and labeled waste container.

Sharps: Any sharps contaminated with Ceralasertib should be placed in a designated

sharps container for hazardous waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Ceralasertib".

Storage: Store waste containers in a designated and secure satellite accumulation area until

collection.
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Collection and Disposal: Arrange for the collection of hazardous waste by a certified and

licensed waste disposal vendor. Incineration is the preferred method of disposal for potent

pharmaceutical compounds.[6][7][8][9][10]

Empty Container Disposal:

Empty containers that have held Ceralasertib should be managed as hazardous waste and

not be triple-rinsed into the sewer system. They should be collected along with other solid

Ceralasertib waste for disposal by a certified vendor.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling the potent investigational drug Ceralasertib, ensuring a safe laboratory

environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Ceralasertib]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b560106#personal-protective-
equipment-for-handling-ceralasertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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